Cas no 2230800-16-3 (5-(1,3-dioxolan-2-yl)furan-3-sulfonyl chloride)

• Product Name: 5-(1,3-dioxolan-2-yl)furan-3-sulfonyl chloride
• CAS No: 2230800-16-3
• MF: C₇H₇ClO₅S
• MW: 238.645480394363
• CID: 5935221
• PubChem ID: 137965891
• Update Time: 2025-06-09

5-(1,3-dioxolan-2-yl)furan-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-dioxolan-2-yl)furan-3-sulfonyl chloride
• 3-Furansulfonyl chloride, 5-(1,3-dioxolan-2-yl)-
• EN300-2010405
• 2230800-16-3
• starbld0037947

• Inchi： 1S/C7H7ClO5S/c8-14(9,10)5-3-6(13-4-5)7-11-1-2-12-7/h3-4,7H,1-2H2
• InChI Key： GJTZFFNHUUBIAV-UHFFFAOYSA-N
• SMILES： O1C(C2OCCO2)=CC(S(Cl)(=O)=O)=C1

Computed Properties

• Exact Mass: 237.9702722g/mol
• Monoisotopic Mass: 237.9702722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.545±0.06 g/cm3(Predicted)
• Boiling Point: 353.6±42.0 °C(Predicted)

Additional information on 5-(1,3-dioxolan-2-yl)furan-3-sulfonyl chloride

Comprehensive Overview of 5-(1,3-dioxolan-2-yl)furan-3-sulfonyl chloride (CAS No. 2230800-16-3)

5-(1,3-dioxolan-2-yl)furan-3-sulfonyl chloride (CAS No. 2230800-16-3) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound features a furan ring linked to a 1,3-dioxolane group, making it a versatile building block for designing complex molecules. Its unique structure allows for selective functionalization, which is highly sought after in modern drug discovery and material science.

The growing interest in heterocyclic compounds like 5-(1,3-dioxolan-2-yl)furan-3-sulfonyl chloride stems from their role in developing bioactive molecules. Researchers are increasingly exploring its potential in catalysis, polymer chemistry, and agrochemical formulations. With the rise of green chemistry, this compound’s efficiency in sustainable synthesis has also garnered attention, aligning with global trends toward environmentally friendly processes.

One of the most frequently asked questions about CAS No. 2230800-16-3 revolves around its stability and storage conditions. Proper handling under inert atmospheres and low temperatures is recommended to maintain its reactivity. Additionally, its compatibility with Grignard reagents and nucleophiles makes it a valuable tool for C-C bond formation reactions, a hot topic in organic chemistry forums.

From an industrial perspective, 5-(1,3-dioxolan-2-yl)furan-3-sulfonyl chloride is gaining traction due to its scalability. Manufacturers are optimizing routes to produce high-purity batches, addressing demands from pharmaceutical and specialty chemical sectors. Its role in synthesizing sulfonamide-based drugs, a class with broad therapeutic applications, further underscores its importance.

In the context of AI-driven drug design, this compound’s molecular properties are being analyzed using computational chemistry tools. Predictive models highlight its potential in kinase inhibitor development, a trending area in oncology research. Such insights are frequently searched by chemists and biologists aiming to bridge structure-activity relationships (SAR).

To summarize, 5-(1,3-dioxolan-2-yl)furan-3-sulfonyl chloride (CAS No. 2230800-16-3) exemplifies innovation in fine chemicals. Its multifaceted applications, coupled with advancements in synthetic methodology, position it as a key player in next-generation chemical research. For those seeking detailed protocols or safety data, reputable suppliers and patent literature offer extensive resources.